Cas no 1866404-26-3 (6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol)

• Product Name: 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol
• CAS No: 1866404-26-3
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5041706
• Update Time: 2025-06-18

6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-((thiophen-2-ylmethyl)amino)pyridazin-3-ol
• 3-(thiophen-2-ylmethylamino)-1H-pyridazin-6-one
• 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol

• Inchi： 1S/C9H9N3OS/c13-9-4-3-8(11-12-9)10-6-7-2-1-5-14-7/h1-5H,6H2,(H,10,11)(H,12,13)
• InChI Key： AZTJEMSQTVALPG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1C=CC(NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 0.3
• Topological Polar Surface Area: 81.7

Additional information on 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol

Introduction to 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol (CAS No. 1866404-26-3)

6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol (CAS No. 1866404-26-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The presence of a thiophene moiety and an amino group in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The chemical structure of 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol is characterized by a pyridazine ring fused with a thiophene ring through a methylene bridge, and an amino group attached to the pyridazine ring. This unique arrangement provides a scaffold that can interact with various biological targets, making it a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol in several therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate neurotransmitter systems and reduce oxidative stress. These findings suggest that 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings have been corroborated by preclinical studies, which have shown that 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol can effectively reduce tumor growth in animal models.

The pharmacokinetic properties of 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol have also been investigated. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier, which is crucial for its potential use in treating neurological disorders. Furthermore, the compound shows low toxicity in preclinical studies, making it a safe candidate for further development.

The synthetic route for preparing 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the pyridazine ring, introduction of the thiophene moiety, and attachment of the amino group. The process is highly reproducible and can be scaled up for commercial production. This synthetic accessibility is an important factor in the development of new drugs based on this compound.

In conclusion, 6-((Thiophen-2-ylmethyl)amino)pyridazin-3-ol (CAS No. 1866404-26-3) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurology and oncology. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, further solidifying its importance in medicinal chemistry.